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This document provides detailed application notes and protocols for the site-specific
incorporation of the non-canonical amino acid (ncAA) (Rac)-p-azido-L-phenylalanine (AzF) into
proteins expressed in Escherichia coli. This powerful technique, facilitated by the use of an
evolved orthogonal aminoacyl-tRNA synthetase/tRNA pair, enables the introduction of a
bioorthogonal azide group into a protein of interest. This chemical handle can then be used for
a variety of downstream applications, including protein-protein interaction studies through
photocrosslinking, and site-specific protein labeling with reporter molecules via click chemistry.

[L12][3]4]
Principle of Amber Suppression for AzF
Incorporation

The site-specific incorporation of AzF is achieved through the suppression of an amber stop
codon (UAG).[2][5] The host E. coli is co-transformed with two plasmids:

o Expression Plasmid: This plasmid carries the gene of interest (GOI) with an in-frame amber
(TAG) codon at the desired position for AzF incorporation.

e pEVOL-pAzF Plasmid: This plasmid encodes the orthogonal aminoacyl-tRNA synthetase
(aaRS) and its cognate suppressor tRNA (tRNACUA) pair.[6][7] The aaRS is specifically
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evolved to recognize and charge the tRNACUA with AzF. The suppressor tRNA has an
anticodon (CUA) that recognizes the UAG codon in the mRNA, thereby inserting AzF at that
position instead of terminating translation.
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1. Site-Directed Mutagenesis:
Introduce TAG codon into gene of interest

Y
2. Co-transformation:
Transform E. coli (e.g., BL21(DE3)) with expression
plasmid and pEVOL-pAzF

Y

3. Selection:
Plate on LB-agar with ampicillin and chloramphenicol

Y

4. Starter Culture: A
Inoculate a single colony in LB medium
with antibiotics )

Y

5. Main Culture: )
Inoculate a larger volume of LB medium
with the starter culture )

Y

6. Growth:
Incubate at 37°C until OD600 reaches 0.5-0.8

Y
7. Induction:
Add AzF, IPTG, and L-arabinose

Y

8. Protein Expression:
Incubate overnight at a lower temperature (e.g., 30°C)

\ 4
9. Cell Harvesting:
Centrifuge the culture to pellet the cells
\ 4
10. Protein Purification:
e.g., Ni-NTA affinity chromatography

Y

11. Verification:
Confirm AzF incorporation by mass spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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